Cas no 2649076-82-2 (1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene)

1,2,4-Trifluoro-5-(2-isocyanatopropan-2-yl)benzene is a fluorinated aromatic isocyanate compound characterized by its reactive isocyanate functional group and trifluoromethyl substitution pattern. The presence of fluorine atoms enhances its electron-withdrawing properties, making it useful in specialized polymer synthesis and crosslinking applications. The isocyanate group enables reactivity with nucleophiles such as alcohols and amines, facilitating urethane or urea bond formation. The sterically hindered isocyanatopropane moiety may influence reaction kinetics and selectivity in organic transformations. This compound is typically employed as an intermediate in the development of high-performance materials, including fluorinated coatings, adhesives, or elastomers, where thermal stability and chemical resistance are critical. Handling requires appropriate precautions due to the moisture sensitivity of the isocyanate group.
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene structure
2649076-82-2 structure
Product name:1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
CAS No:2649076-82-2
MF:C10H8F3NO
MW:215.17183303833
CID:6235755
PubChem ID:165626443

1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
    • 2649076-82-2
    • EN300-1797016
    • Inchi: 1S/C10H8F3NO/c1-10(2,14-5-15)6-3-8(12)9(13)4-7(6)11/h3-4H,1-2H3
    • InChI Key: PUACLHQONUINBI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1C(C)(C)N=C=O)F)F

Computed Properties

  • Exact Mass: 215.05579836g/mol
  • Monoisotopic Mass: 215.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.4Ų

1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1797016-0.25g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
0.25g
$906.0 2023-09-19
Enamine
EN300-1797016-10.0g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
10g
$4236.0 2023-06-03
Enamine
EN300-1797016-0.5g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
0.5g
$946.0 2023-09-19
Enamine
EN300-1797016-2.5g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
2.5g
$1931.0 2023-09-19
Enamine
EN300-1797016-0.05g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
0.05g
$827.0 2023-09-19
Enamine
EN300-1797016-1.0g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
1g
$986.0 2023-06-03
Enamine
EN300-1797016-10g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
10g
$4236.0 2023-09-19
Enamine
EN300-1797016-0.1g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
0.1g
$867.0 2023-09-19
Enamine
EN300-1797016-5.0g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
5g
$2858.0 2023-06-03
Enamine
EN300-1797016-5g
1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene
2649076-82-2
5g
$2858.0 2023-09-19

1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene Related Literature

Additional information on 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene

Comprehensive Overview of 1,2,4-Trifluoro-5-(2-Isocyanatopropan-2-yl)Benzene (CAS No. 2649076-82-2)

1,2,4-Trifluoro-5-(2-isocyanatopropan-2-yl)benzene (CAS No. 2649076-82-2) is a specialized aromatic compound featuring a unique trifluoromethyl-substituted benzene core and an isocyanate functional group. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural properties. The presence of both fluorine atoms and an isocyanate group makes it a valuable intermediate for synthesizing high-performance polymers, coatings, and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene has surged, driven by their enhanced metabolic stability and lipophilicity in medicinal chemistry. The compound's CAS No. 2649076-82-2 is frequently searched in scientific databases, reflecting its growing relevance in industrial and academic settings. Its synthesis typically involves multi-step reactions, including halogenation and isocyanate formation, with stringent control over reaction conditions to ensure purity and yield. Environmental and safety considerations are also critical, as researchers prioritize green chemistry principles to minimize waste and hazardous byproducts.

The compound's isocyanate moiety enables it to participate in urethane and urea bond formations, making it a key building block for polyurethane materials. These materials are widely used in automotive, construction, and electronics industries due to their durability and thermal resistance. Additionally, the trifluoromethyl groups contribute to the compound's electron-withdrawing properties, enhancing its utility in organic electronics and optoelectronic devices. As sustainability becomes a global focus, innovations in catalytic processes for synthesizing 2649076-82-2 are gaining traction, aligning with the push for eco-friendly manufacturing.

From a commercial perspective, 1,2,4-trifluoro-5-(2-isocyanatopropan-2-yl)benzene is often discussed in the context of supply chain resilience and cost-effective production. The compound's niche applications in high-value sectors, such as OLED technology and advanced coatings, underscore its economic potential. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with industry standards. As research continues to uncover new applications, this compound is poised to play a pivotal role in next-generation material science and life sciences.

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